Cas no 1578484-85-1 (2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carbaldehyde)

2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carbaldehyde structure
1578484-85-1 structure
Product Name:2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carbaldehyde
CAS No:1578484-85-1
MF:C11H17BN2O3
MW:236.075282812119
CID:4610232
PubChem ID:75486865
Update Time:2024-11-06

2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carbaldehyde
    • AT16261
    • 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carbaldehyde
    • 2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE-3-CARBALDEHYDE
    • SCHEMBL15507197
    • DB-132903
    • 1578484-85-1
    • 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-5-carboxaldehyde
    • AMEIYOFJSKNQTQ-UHFFFAOYSA-N
    • BS-31098
    • 3-Formyl-2-methylpyrazole-4-boronic Acid Pinacol Ester
    • MFCD27936297
    • CS-0177818
    • Inchi: 1S/C11H17BN2O3/c1-10(2)11(3,4)17-12(16-10)8-6-13-14(5)9(8)7-15/h6-7H,1-5H3
    • InChI Key: AMEIYOFJSKNQTQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C)C=2C=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 236.1332226g/mol
  • Monoisotopic Mass: 236.1332226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4

2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carbaldehyde Pricemore >>

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